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Compound of Interest

Compound Name: 1-Chloro-3-propoxypropane
Cat. No.: B8577717
Get Quote

CAS Registry Number: 4161-23-3 Chemical Formula: CeH13CIO Molecular Weight: 136.62
g/mol [1][2]

Executive Summary & Chemical Identity

1-Chloro-3-propoxypropane (Propyl 3-chloropropyl ether) is a specialized alkylating agent
used primarily in medicinal chemistry and organic synthesis to introduce a propyl-ether linker.
[1][2] Unlike its more common analogs (e.g., 1-chloro-3-methoxypropane), this compound
offers a specific lipophilic spacer length (3-carbon ether chain) critical for optimizing the
pharmacokinetic properties of drug candidates, particularly in Fragment-Based Drug Discovery
(FBDD) and PROTAC linker design.[1][2]

This guide addresses the procurement challenges associated with this niche "building block,"
provides a validated "Make vs. Buy" analysis, and details the technical protocols for its safe
handling and application.

Chemical Profile

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8577717#bc-rfq
https://www.bldpharm.com/products/1026602-92-5.html
https://www.bldpharm.com/products/1016698-35-3.html
https://www.benchchem.com/product/b8577717/docs?utm_src=pdf-body#technical-procurement-handling-guide-1-chloro-3-propoxypropane
https://www.bldpharm.com/products/1026602-92-5.html
https://www.bldpharm.com/products/1016698-35-3.html
https://www.bldpharm.com/products/1026602-92-5.html
https://www.bldpharm.com/products/1016698-35-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8577717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Specification

IUPAC Name 1-Chloro-3-propoxypropane

SMILES CCccoccccl

INChl Key QODHJTGZDDJFDK-UHFFFAOY SA-N
Boiling Point ~144°C (Predicted at 760 mmHg)

Density ~0.9£0.1 g/cm3

Flash Point ~40-50°C (Estimated - Treat as Flammable)
Solubility Soluble in organic solvents (DCM, THF, Ethyl

Acetate); limited solubility in water.[1][2]

Procurement Strategy: Suppliers & Pricing

Current Market Status: Niche Availability.[1][2] Unlike commodity reagents, CAS 4161-23-3 is
often listed as "Inquire” or "Out of Stock” by major catalog distributors.[1][2] It is frequently
synthesized on-demand or stocked by specialized building-block vendors.[1][2]

Validated Supplier Landscape

The following suppliers have historically listed CAS 4161-23-3 or possess the specific

precursors to manufacture it.

Estimated Price

Supplier Catalog / SKU Availability Status

(Research Scale)
BLD Pharm BD01095574 High Probability $80 - $120/ 1g

) ) Inquire (Likely

Enamine ENAH3048590A Region Dependent

>$150/g)
Sigma-Aldrich Via Sourcing Low (Third-party) High Markup
Fluorochem Custom Inquire Custom Quote
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Procurement Insight: If the lead time for CAS 4161-23-3 exceeds 4 weeks, it is often more time-
efficient to synthesize it in-house using the protocol in Section 4.[1][2] The precursors (1-Bromo-

3-chloropropane and n-Propanol) are commodity chemicals available overnight.[1][2]

Quality Control (QC) Checklist

When receiving this reagent, verify the following to ensure experimental success:

e GC Purity: Must be >95%. Impurities often include 1,3-dichloropropane (from synthesis side
reactions) or propanol residues.[1][2]

» Appearance: Clear, colorless liquid.[1] Yellowing indicates oxidation or stabilizer failure.[1][2]
* H-NMR Verification: Look for the characteristic triplet of the -CH2-Cl group around

3.6 ppm and the ether methylenes around

3.4-3.5 ppm.[1][2]

Technical Application: Synthesis & Mechanism

The primary utility of 1-Chloro-3-propoxypropane is as an electrophile in nucleophilic
substitution reactions (

).[1][2] The terminal chloride serves as a leaving group, allowing the attachment of the propoxy-
propyl chain to amines, phenols, or thiols.[1][2]

Reaction Mechanism: N-Alkylation

The following diagram illustrates the

mechanism where a secondary amine attacks 1-Chloro-3-propoxypropane.
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Figure 1: SN2 Reaction Pathway for N-Alkylation using 1-Chloro-3-propoxypropane.

"Make vs. Buy" Protocol: In-House Synthesis

Due to the high cost and low availability of CAS 4161-23-3, in-house synthesis is a validated,
cost-effective alternative.[1][2]

Reaction Strategy: Williamson Ether Synthesis Precursors: 1-Bromo-3-chloropropane (CAS
109-70-6) + n-Propanol.[1][2] Rationale: The bromide in 1-bromo-3-chloropropane is
significantly more reactive than the chloride.[1][2] By using controlled conditions, we can
selectively displace the bromide with propoxide, leaving the chloride intact for future reactions.

[1]

Step-by-Step Methodology

Scale: 50 mmol Yield Target: 65-75%

o Preparation of Sodium Propoxide:

[e]

Setup a dry 250 mL round-bottom flask (RBF) with a reflux condenser and Nz inlet.

o

Add n-Propanol (60 mL) (Solvent & Reagent).[1][2]

[¢]

Slowly add Sodium Metal (1.15 g, 50 mmol) in small pieces. Caution: Hydrogen gas
evolution.[1] Stir until dissolved.

[¢]

Alternative: Use Sodium Hydride (60% in oil) if sodium metal handling is restricted.[1]

o Alkylation:
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o Cool the propoxide solution to 0°C.[1][2]
o Add 1-Bromo-3-chloropropane (7.87 g, 50 mmol) dropwise over 20 minutes.

o Critical Control: Do not rush addition to avoid bis-alkylation or elimination side products.[1]

[2]

» Reflux & Workup:
o Warm to room temperature, then reflux for 4-6 hours. Monitor by TLC (or GC).[1][2]
o Cool mixture and filter off the NaBr salt precipitate.[1]
o Concentrate the filtrate (remove excess propanol) under reduced pressure.[1]
 Purification:
o Dissolve residue in Diethyl Ether or DCM.[1][2] Wash with water (2x) and brine (1x).[1][2]
o Dry over MgSOeu4, filter, and concentrate.[1]

o Distillation: Purify the crude oil by vacuum distillation to obtain pure 1-Chloro-3-
propoxypropane.[1][2]

Handling, Safety & Storage (SDS Summary)

Hazard Classification:

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][3]

Flammable Liquid: (Category 3 or 4 depending on exact flash point).[1]
Storage Protocol:

o Temperature: Store at 2-8°C (Refrigerate).
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o Atmosphere: Hygroscopic; store under Nitrogen or Argon to prevent hydrolysis of the chloro-
group over long periods.[1][2]

» Container: Tightly sealed glass vial with Teflon-lined cap.[1][2]
Emergency Response:
¢ Skin Contact: Wash immediately with soap and water for 15 minutes.[1][4]

¢ Spill: Absorb with vermiculite or sand.[1] Do not use combustible materials (sawdust).[1][2]
Ventilate area.[1][2][3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8577717/docs#technical-procurement-handling-
guide-1-chloro-3-propoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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